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Sigmoidin B Storage Specifications

The table below summarizes the key storage information found for Sigmoidin B:

Parameter Specification

Recommended Long-Term Storage -20°C [1] [2]

Storage Form Powder [2]

Packaging Sealed vial; desiccate (keep dry) [2]

Solubility Soluble in DMSO, DCM, Chloroform, Acetone, Ethyl Acetate [2]

Experimental Handling and Workflow

For safe and effective use of Sigmoidin B in experiments, please adhere to the following protocols:

Preparation of Stock Solutions

Solvent: Use dimethyl sulfoxide (DMSO) or other suitable solvents like chloroform or acetone
[2].
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Procedure: Warm the vial at 37°C and briefly sonicate it to achieve higher solubility and

ensure the compound is fully dissolved [2].
Aliquoting: It is highly recommended to aliquot the stock solution to avoid repeated freeze-

thaw cycles.
Storage: Prepared stock solutions should be sealed and stored at -20°C or -80°C for longer

stability [2].

Thawing and Usage

Thawing: Before use, remove the vial from the freezer and let it stand at room temperature for

at least one hour to prevent condensation and water absorption [2].
Stability Note: For optimal results, prepare and use the solution on the same day. While stock

solutions can be stored for several months at -20°C, their stability over such periods has not
been explicitly verified [2].

This workflow diagram outlines the key steps for handling Sigmoidin B:
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Frequently Asked Questions
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What is the biological activity of Sigmoidin B? Sigmoidin B is a prenylated flavanone known to be

a selective inhibitor of 5-lipoxygenase (5-LOX). It also exhibits antioxidant, antimicrobial, and anti-

inflammatory activities [1].

Where can I find peer-reviewed protocols for experiments using Sigmoidin B? The search results

cite a specific protocol from Planta Medica (2004) where Sigmoidin B was administered in a

phospholipase A2-induced mouse paw edema test at 5 mg/kg via intraperitoneal injection [1]. For

detailed cell-based assay protocols, you may need to consult the primary research literature directly.

The powder in the vial seems to have adhered to the cap during shipping. What should I do? This

is a common occurrence. Gently tap or shake the vial until the powder falls to the bottom. For liquid

products, centrifuge at 500 x g to gather the liquid at the bottom of the vial before opening [2].

Important Troubleshooting Notes

Limited Specific Data: The information available is primarily from commercial supplier specifications
[1] [2]. Comprehensive, peer-reviewed stability data (e.g., degradation profiles, exact shelf-life) for

Sigmoidin B under -20°C storage was not found in the current search results.
General Stability Principles: In the pharmaceutical industry, stability is highly dependent on the

formulation. For sensitive materials like lyophilized powders or biologics, storage at -20°C or even
-80°C is standard to prevent degradation [3]. The recommendation to store Sigmoidin B at -20°C

aligns with these general practices for temperature-sensitive compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Sigmoidin B stability storage -20°C]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b600236#sigmoidin-b-stability-storage-20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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